Cas no 890098-59-6 (3-Iodo-4'-thiomethylbenzophenone)

• Product Name: 3-Iodo-4'-thiomethylbenzophenone
• CAS No: 890098-59-6
• MF: C₁₄H₁₁IOS
• MW: 354.206014871597
• CID: 1936988
• PubChem ID: 24722845
• Update Time: 2025-10-30

3-Iodo-4'-thiomethylbenzophenone Chemical and Physical Properties

Names and Identifiers

• (3-iodophenyl)-(4-methylsulfanylphenyl)methanone
• LogP
• 3-IODO-4'-METHYLTHIOBENZOPHENONE
• 3-Iodo-4'-thiomethylbenzophenone
• DTXSID00641538
• AKOS016018392
• MFCD02260426
• 890098-59-6
• (3-Iodophenyl)[4-(methylsulfanyl)phenyl]methanone

• MDL： MFCD02260426
• Inchi： 1S/C14H11IOS/c1-17-13-7-5-10(6-8-13)14(16)11-3-2-4-12(15)9-11/h2-9H,1H3
• InChI Key： DPMYODBZYIZLNY-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C(C1C=CC(=CC=1)SC)=O

Computed Properties

• Exact Mass: 353.95753Da
• Monoisotopic Mass: 353.95753Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 42.4Ų

Additional information on 3-Iodo-4'-thiomethylbenzophenone

3-Iodo-4'-thiomethylbenzophenone: A Comprehensive Overview

3-Iodo-4'-thiomethylbenzophenone (CAS No. 890098-59-6) is a unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its benzophenone backbone with an iodine substituent at the 3-position and a thiomethyl group at the 4' position, exhibits intriguing chemical properties and potential applications. In this article, we delve into the structural features, synthesis methods, and recent advancements in understanding its properties and applications.

The molecular structure of 3-Iodo-4'-thiomethylbenzophenone plays a pivotal role in its chemical behavior. The benzophenone framework provides a rigid aromatic system, while the iodine atom at the 3-position introduces electron-withdrawing effects, enhancing the compound's reactivity. The thiomethyl group (-SCH₃) at the 4' position contributes to the molecule's ability to engage in sulfur-based interactions, such as thiolation and disulfide exchange reactions. Recent studies have highlighted the importance of these functional groups in modulating the compound's electronic properties and reactivity.

Synthesis of 3-Iodo-4'-thiomethylbenzophenone typically involves multi-step organic reactions. A common approach begins with the preparation of benzophenone derivatives through Friedel-Crafts acylation or other aromatic substitution reactions. The introduction of the iodine substituent at the 3-position is often achieved via electrophilic substitution or nucleophilic aromatic substitution methods, depending on the directing effects of existing substituents. The thiomethyl group is introduced using thiolation reactions or by incorporating sulfur-containing precursors during the synthesis process. Researchers have recently explored more efficient and environmentally friendly methods for synthesizing this compound, including microwave-assisted synthesis and catalytic processes.

The chemical properties of 3-Iodo-4'-thiomethylbenzophenone are highly dependent on its functional groups. The iodine atom imparts significant electron-withdrawing effects, making it a valuable substrate for various electrophilic aromatic substitution reactions. The thiomethyl group enhances the compound's ability to participate in redox reactions and sulfur-based interactions, which are critical in many biochemical and industrial processes. Recent studies have demonstrated that this compound can act as a versatile building block in organic synthesis, enabling the construction of complex molecules with tailored functionalities.

One of the most promising applications of 3-Iodo-4'-thiomethylbenzophenone lies in its potential as a pharmaceutical intermediate. Its unique structure makes it an ideal candidate for designing bioactive molecules with specific pharmacological properties. For instance, researchers have explored its use in developing anti-inflammatory agents, where the thiomethyl group plays a crucial role in modulating biological activity. Additionally, this compound has shown promise as a precursor for synthesizing advanced materials, such as organic semiconductors and functional polymers.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 3-Iodo-4'-thiomethylbenzophenone. Density functional theory (DFT) calculations have revealed that the iodine atom significantly alters the electronic distribution within the molecule, enhancing its ability to act as an electron-deficient aromatic system. These findings have been corroborated by experimental studies on its reactivity toward nucleophilic aromatic substitution reactions under various conditions.

In terms of biological activity, 3-Iodo-4'-thiomethylbenzophenone has been shown to exhibit selective cytotoxicity against certain cancer cell lines. This effect is attributed to its ability to induce oxidative stress and disrupt cellular signaling pathways. Preclinical studies suggest that this compound could serve as a lead molecule for developing novel anticancer therapies. However, further research is required to fully understand its mechanism of action and optimize its pharmacokinetic properties.

The safety profile of 3-Iodo-4'-thiomethylbenzophenone is another critical aspect that requires attention. While it is not classified as a hazardous chemical under current regulations, proper handling procedures should be followed due to its potential for skin irritation and inhalation hazards. Storage recommendations include keeping it in a cool, dry place away from direct sunlight to prevent degradation.

In conclusion, 3-Iodo-4'-thiomethylbenzophenone (CAS No. 890098-59-6) is a versatile organic compound with a wide range of applications across multiple disciplines. Its unique structural features make it an invaluable tool for researchers working in organic synthesis, drug discovery, and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.